Etravirine-d8
Etravirine-d8
Etravirine-d6 is intended for use as an internal standard for the quantification of etravirine by GC- or LC-MS. Etravirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI). It is active against the wild-type HIV-1 strains LAI, SF2, and Ba-L (EC50s = 1.4-4.8 nM) but not the HIV-2 strain ROD (EC50 = 3,479 nM). Etravirine is also active against 18 HIV-1 strains carrrying NNRTI resistance-associated mutations (EC50s = <5 nM). Etravirine (5 μM) increases intracellular processing of the viral polyproteins Gag and Gag-Pol and decreases viral particle production in HEK293T cells transfected with a plasmid encoding the NL4.3 infectious molecular clone of HIV-1.2 Formulations containing etravirine have been used in the treatment of HIV-1 infection.
Brand Name:
Vulcanchem
CAS No.:
1142096-06-7
VCID:
VC0026748
InChI:
InChI=1S/C20H15BrN6O/c1-11-7-14(10-23)8-12(2)17(11)28-19-16(21)18(24)26-20(27-19)25-15-5-3-13(9-22)4-6-15/h3-8H,1-2H3,(H3,24,25,26,27)/i1D3,2D3,7D,8D
SMILES:
CC1=CC(=CC(=C1OC2=NC(=NC(=C2Br)N)NC3=CC=C(C=C3)C#N)C)C#N
Molecular Formula:
C₂₀H₇D₈BrN₆O
Molecular Weight:
443.33
Etravirine-d8
CAS No.: 1142096-06-7
Cat. No.: VC0026748
Molecular Formula: C₂₀H₇D₈BrN₆O
Molecular Weight: 443.33
* For research use only. Not for human or veterinary use.
Specification
| Description | Etravirine-d6 is intended for use as an internal standard for the quantification of etravirine by GC- or LC-MS. Etravirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI). It is active against the wild-type HIV-1 strains LAI, SF2, and Ba-L (EC50s = 1.4-4.8 nM) but not the HIV-2 strain ROD (EC50 = 3,479 nM). Etravirine is also active against 18 HIV-1 strains carrrying NNRTI resistance-associated mutations (EC50s = <5 nM). Etravirine (5 μM) increases intracellular processing of the viral polyproteins Gag and Gag-Pol and decreases viral particle production in HEK293T cells transfected with a plasmid encoding the NL4.3 infectious molecular clone of HIV-1.2 Formulations containing etravirine have been used in the treatment of HIV-1 infection. |
|---|---|
| CAS No. | 1142096-06-7 |
| Molecular Formula | C₂₀H₇D₈BrN₆O |
| Molecular Weight | 443.33 |
| IUPAC Name | 4-[6-amino-5-bromo-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-2,6-dideuterio-3,5-bis(trideuteriomethyl)benzonitrile |
| Standard InChI | InChI=1S/C20H15BrN6O/c1-11-7-14(10-23)8-12(2)17(11)28-19-16(21)18(24)26-20(27-19)25-15-5-3-13(9-22)4-6-15/h3-8H,1-2H3,(H3,24,25,26,27)/i1D3,2D3,7D,8D |
| SMILES | CC1=CC(=CC(=C1OC2=NC(=NC(=C2Br)N)NC3=CC=C(C=C3)C#N)C)C#N |
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